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Compound of Interest

Compound Name: 1,3-Dichloro-5-iodobenzene

cat. No.: B1583806

An In-Depth Technical Guide to 1,3-Dichloro-5-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,3-dichloro-5-iodobenzene (CAS
No: 3032-81-3), a key halogenated aromatic compound. The document delineates its
fundamental chemical and physical properties, spectroscopic signatures, and detailed safety
and handling protocols. Furthermore, it explores the compound's synthetic pathways and its
critical applications as a versatile building block in modern organic synthesis, particularly within
the realms of pharmaceutical research and materials science. This guide is intended to serve
as an essential resource for professionals engaged in drug development and chemical
research, offering both foundational knowledge and practical insights into the utilization of this
important chemical intermediate.

Core Chemical Identity and Properties

1,3-Dichloro-5-iodobenzene is a tri-substituted benzene derivative featuring two chlorine
atoms and one iodine atom arranged in a meta-configuration. This substitution pattern imparts
specific reactivity and physical characteristics that are highly valuable in synthetic chemistry.

The IUPAC name for this compound is 1,3-dichloro-5-iodobenzene. It is also commonly
known as 3,5-dichloroiodobenzene.[1] The molecular formula is CeH3Cl21.[1][2][3][4][5]

Molecular Structure
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The structure of 1,3-dichloro-5-iodobenzene is foundational to its chemical behavior. The
placement of the halogen atoms influences the electron density of the aromatic ring and
dictates the regioselectivity of subsequent reactions.
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Substituted Aniline p Diazotization Diazonium Salt Step 2 Sandmeyer-type Reaction
(e.g., 3,5-dichloroaniline) (NaNOz, HCI, 0-5°C) [Ar-N2]*CI- (Potassium lodide, KI)

Preparation Phase

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

.

Ensure proper ventilation
(Fume Hood)

Handling Phase

Weigh/transfer compound in fume hood

:

Avoid generating dust

i

Keep container tightly closed

Post-Handling Phase

Decontaminate work surfaces

:

Dispose of waste in approved container

i

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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